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Compound of Interest

Compound Name: Chloro(heptyl)mercury

Cat. No.: B15077236

An In-depth Technical Guide to
Chloro(heptyl)mercury

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Organomercury compounds are highly toxic and should be handled with extreme
caution by trained professionals in a controlled laboratory setting. This guide is for informational
purposes only and does not constitute a recommendation for its use.

Introduction

Chloro(heptyl)mercury, also known as heptylmercuric chloride, is an organomercury
compound with the chemical formula C7H1s5CIHg. As a long-chain alkylmercury compound, its
properties and biological interactions are of interest to researchers in toxicology, environmental
science, and drug development. The lipophilicity conferred by the heptyl group is expected to
significantly influence its absorption, distribution, and toxicological profile. This guide provides a
comprehensive overview of the available information on the physical and chemical properties,
synthesis, and potential biological effects of Chloro(heptyl)mercury. Due to the limited
availability of specific experimental data for this particular compound, information from closely
related long-chain alkylmercury halides is included for comparative purposes and is clearly
noted.
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Quantitative data for Chloro(heptyl)mercury is scarce in publicly available literature. The

following table summarizes the known identifiers and includes estimated or comparative data

for its physical properties based on trends observed in related organomercury compounds.

Property Value Source/Notes
Molecular Formula C7H15CIHg PubChem
Molecular Weight 335.24 g/mol Calculated
Expected to be a white
) ) General property of
Appearance crystalline solid at room ) ]
alkylmercuric chlorides.
temperature.
No specific data available. For
) ) comparison, n-hexylmercuric It is expected to be a solid with
Melting Point ) i ) i ) )
chloride has a melting point of a defined melting point.
119-120 °C.[1]
Not available. Organomercury
Boiling Point compounds often decompose
at high temperatures.
Expected to have low solubility ]
N ) ] o The long heptyl chain
Solubility in water and higher solubility in _ o
] increases lipophilicity.
organic solvents.
Density Not available.
SMILES CCCCCCC[Hg]CI PubChem
InChl=1S/C7H15.CIH.Hg/c1-2-
InChl 3-4-5-6-7;;/h1-7H2;1H;/q;;+1/p- PubChem
1
LHMXCQQTZXXXJIX-
InChiKey PubChem
UHFFFAOYSA-M
Synthesis
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A general and widely applicable method for the synthesis of alkylmercuric chlorides is the
reaction of a Grignard reagent with a mercuric halide.[2]

Experimental Protocol: Synthesis of
Chloro(heptyl)mercury via Grignard Reaction

This protocol is a general procedure that can be adapted for the synthesis of
Chloro(heptyl)mercury.

Materials:

e 1-bromoheptane

e Magnesium turnings

e Anhydrous diethyl ether or tetrahydrofuran (THF)
e Mercuric chloride (HgCl2)

o Hydrochloric acid (HCI), dilute solution

« Distilled water

» Standard glassware for Grignard reaction under inert atmosphere (e.g., three-neck flask,
dropping funnel, condenser, nitrogen/argon inlet)

Procedure:
o Preparation of Heptylmagnesium Bromide (Grignard Reagent):

o In a flame-dried three-neck flask equipped with a magnetic stirrer, condenser, and
dropping funnel, place magnesium turnings.

o Add a small crystal of iodine to initiate the reaction.

o Add a solution of 1-bromoheptane in anhydrous diethyl ether or THF dropwise to the
magnesium turnings under a nitrogen or argon atmosphere.
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o The reaction is exothermic and should be controlled by the rate of addition and, if
necessary, by cooling the flask in a water bath.

o After the addition is complete, reflux the mixture for a period to ensure complete formation
of the Grignard reagent.

e Reaction with Mercuric Chloride:
o Cool the Grignard reagent solution in an ice bath.

o In a separate flask, prepare a solution or suspension of an equimolar amount of mercuric
chloride in anhydrous diethyl ether or THF.

o Slowly add the mercuric chloride solution/suspension to the cold Grignard reagent with
vigorous stirring.

o After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for several hours.

e Work-up and Isolation:

o

Carefully pour the reaction mixture into a mixture of crushed ice and dilute hydrochloric
acid to decompose the unreacted Grignard reagent and magnesium salts.

o Separate the organic layer.

o Wash the organic layer with water, then with a dilute sodium bicarbonate solution, and
finally with water again.

o Dry the organic layer over anhydrous sodium sulfate.
o Remove the solvent by rotary evaporation.

o The crude Chloro(heptyl)mercury can be purified by recrystallization from a suitable
solvent (e.g., ethanol, hexane).
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Synthesis of Chloro(heptyl)mercury
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Proposed Toxicity Pathway of Chloro(heptyl)mercury
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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